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Compound of Interest

Compound Name: Glycyl-L-proline

Cat. No.: B549900 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

enzymatic degradation of Glycyl-L-proline in experimental samples.

I. Understanding the Degradation of Glycyl-L-proline
Glycyl-L-proline is susceptible to enzymatic cleavage by two primary enzymes: Dipeptidyl

Peptidase-4 (DPP-4) and Prolidase (PEPD). Understanding the activity of these enzymes is

crucial for preventing the degradation of your peptide in various biological samples.

Dipeptidyl Peptidase-4 (DPP-4): Also known as CD26, this enzyme is a serine exopeptidase

that cleaves X-proline dipeptides from the N-terminus of polypeptides.[1] DPP-4 plays a

significant role in glucose metabolism by degrading incretins.[2]

Prolidase (PEPD): This enzyme specifically hydrolyzes dipeptides with a C-terminal proline

or hydroxyproline.[3] It is essential for the final step of collagen degradation and the recycling

of proline.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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